1,1-Diethyl-3-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]urea

• IUPAC Name: 1,1-diethyl-3-[1-(2,2,2-trifluoroacetyl)piperidin-4-yl]urea
• InChI: InChI=1S/C12H20F3N3O2/c1-3-17(4-2)11(20)16-9-5-7-18(8-6-9)10(19)12(13,14)15/h9H,3-8H2,1-2H3,(H,16,20)
• InChI Key: HCOUHRBGDFAEIA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)NC1CCN(CC1)C(=O)C(F)(F)F
• Molecular Formula: C12H20F3N3O2
• Molecular Weight: 295.30 g/mol
• CAS No.: 1796111-98-2

Description

The compound is a urea derivative, which contains a trifluoroacetyl group and a piperidine ring. Urea derivatives are often used in medicinal chemistry due to their ability to form hydrogen bonds, while trifluoroacetyl groups are known for their reactivity. Piperidine is a common motif in pharmaceuticals and is used as a building block in organic synthesis.

Molecular Structure Analysis

The molecular structure of the compound would likely feature the characteristic carbonyl groups of the urea and trifluoroacetyl components, as well as the nitrogen-containing piperidine ring.

Chemical Reactions Analysis

The trifluoroacetyl group is known for its reactivity and can undergo various reactions. The piperidine ring can act as a nucleophile in reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the trifluoroacetyl group could increase the compound’s polarity.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. Urea derivatives can have various biological activities, and the trifluoroacetyl group could potentially increase the compound’s reactivity.

Future Directions

The future directions for this compound could involve exploring its potential applications in medicinal chemistry or organic synthesis, given the presence of the urea derivative and piperidine ring.